Cas no 1804828-58-7 (4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde)
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
-
- Inchi: 1S/C7H2F3IN2O4/c8-7(9,10)17-4-1-12-6(13(15)16)3(2-14)5(4)11/h1-2H
- InChI Key: TUQMNYSQANSWLI-UHFFFAOYSA-N
- SMILES: IC1C(=CN=C(C=1C=O)[N+](=O)[O-])OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 309
- XLogP3: 2.3
- Topological Polar Surface Area: 85
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029090115-1g |
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde |
1804828-58-7 | 97% | 1g |
$1,445.30 | 2022-04-01 |
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804828-58-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis
4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde, with the chemical identifier CAS No. 1804828-58-7, represents a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aldehyde derivative has garnered considerable attention due to its multifaceted utility in the synthesis of biologically active molecules. The unique structural features of this compound, including its iodo, nitro, and trifluoromethoxy substituents, make it a valuable scaffold for developing novel therapeutic agents.
The< strong>pyridine core of 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde is a well-established pharmacophore in medicinal chemistry. Pyridine derivatives are widely recognized for their role in various pharmacological applications, ranging from antiviral to anticancer agents. The presence of the< strong>aldehyde functional group at the 3-position further enhances its reactivity, allowing for diverse chemical transformations such as condensation reactions, oxidation, and reduction processes. These attributes make it an indispensable building block in the synthesis of complex drug molecules.
The< strong>iode substituent at the 4-position introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions. This property is particularly useful in cross-coupling reactions, where it can serve as a precursor for generating carbon-carbon bonds. Such reactions are pivotal in constructing intricate molecular architectures, which are often required for achieving high binding affinity and selectivity in drug design.
The< strong>nitro group, located at the 2-position, exerts a significant influence on the electronic properties of the pyridine ring. This group can participate in hydrogen bonding interactions and influences the molecule's solubility and metabolic stability. Additionally, the nitro group can be reduced to an amine, providing another avenue for structural diversification during drug development.
The< strong>trifluoromethoxy group at the 5-position is a key feature that imparts unique physicochemical properties to 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde. Fluoro substituents are renowned for their ability to enhance metabolic stability, improve lipophilicity, and modulate receptor binding affinity. These characteristics are often leveraged to optimize pharmacokinetic profiles and therapeutic efficacy of drug candidates.
In recent years, there has been a surge in research focused on developing innovative therapeutic strategies against various diseases. Among these efforts, targeted cancer therapies have seen significant advancements. The< strong>pyridine-based scaffolds derived from compounds like 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde have been explored as potential inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival.
A notable application of this compound lies in its use as a precursor for synthesizing kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways, many of which are aberrantly activated in cancer cells. By designing molecules that selectively inhibit these kinases, researchers aim to disrupt tumor growth and progression. The< strong>aldehyde functionality in 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde allows for facile derivatization into potent kinase inhibitors through condensation reactions with appropriate amino acid derivatives or heterocyclic compounds.
Furthermore, the< strong>iode substituent enables palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl structures. Biaryl motifs are prevalent in many bioactive molecules and have been shown to exhibit potent biological activity. By incorporating this compound into synthetic strategies, researchers can efficiently generate complex biaryl derivatives with potential therapeutic applications.
The< strong>trifluoromethoxy group's influence on metabolic stability has also been exploited in the development of antiviral agents. Fluoro-substituted compounds have demonstrated enhanced resistance to enzymatic degradation, leading to prolonged half-lives and improved bioavailability. This characteristic is particularly advantageous in antiviral therapies where sustained drug exposure is critical for efficacy.
In conclusion, 4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1804828-58-7) is a versatile intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable diverse chemical transformations and its incorporation into drug development pipelines has yielded promising results in areas such as oncology and antiviral therapies. As research continues to uncover new biological targets and mechanisms, this compound is poised to remain a cornerstone in the synthesis of next-generation therapeutics.
1804828-58-7 (4-Iodo-2-nitro-5-(trifluoromethoxy)pyridine-3-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)